ethyl 4-[2-[(2-methylbenzoyl)amino]ethylamino]piperidine-1-carboxylate;hydrochloride
ethyl 4-[2-[(2-methylbenzoyl)amino]ethylamino]piperidine-1-carboxylate;hydrochloride
VU0357017 is an allosteric agonist of M1 muscarinic acetylcholine receptors (mAChRs; Ki = 9.91 µM in CHO cells). In vitro, it is selective for M1 over M2-M5 mAChRs (Kis = 21.4-50 µM in CHO cells). VU0357017 induces concentration-dependent increases in calcium mobilization and activates the ERK signaling pathway with EC50 values of 1.6 and 37 µM, respectively, in CHO cells expressing human recombinant M1 receptors. In vivo, VU0357017 crosses the blood-brain barrier and reverses scopolamine-induced deficits in contextual fear conditioning in rats when used at a dose of 10 mg/kg.
VU0357017, also known as CID 25010775, is a subtype-selective M1 muscarinic acetylcholine allosteric agonist.
VU0357017, also known as CID 25010775, is a subtype-selective M1 muscarinic acetylcholine allosteric agonist.
Brand Name:
Vulcanchem
CAS No.:
1135242-13-5
VCID:
VC0546937
InChI:
InChI=1S/C18H27N3O3.ClH/c1-3-24-18(23)21-12-8-15(9-13-21)19-10-11-20-17(22)16-7-5-4-6-14(16)2;/h4-7,15,19H,3,8-13H2,1-2H3,(H,20,22);1H
SMILES:
CCOC(=O)N1CCC(CC1)NCCNC(=O)C2=CC=CC=C2C.Cl
Molecular Formula:
C18H28ClN3O3
Molecular Weight:
369.9 g/mol
ethyl 4-[2-[(2-methylbenzoyl)amino]ethylamino]piperidine-1-carboxylate;hydrochloride
CAS No.: 1135242-13-5
Cat. No.: VC0546937
Molecular Formula: C18H28ClN3O3
Molecular Weight: 369.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![ethyl 4-[2-[(2-methylbenzoyl)amino]ethylamino]piperidine-1-carboxylate;hydrochloride - 1135242-13-5](/images/no_structure.jpg)
Specification
| Description | VU0357017 is an allosteric agonist of M1 muscarinic acetylcholine receptors (mAChRs; Ki = 9.91 µM in CHO cells). In vitro, it is selective for M1 over M2-M5 mAChRs (Kis = 21.4-50 µM in CHO cells). VU0357017 induces concentration-dependent increases in calcium mobilization and activates the ERK signaling pathway with EC50 values of 1.6 and 37 µM, respectively, in CHO cells expressing human recombinant M1 receptors. In vivo, VU0357017 crosses the blood-brain barrier and reverses scopolamine-induced deficits in contextual fear conditioning in rats when used at a dose of 10 mg/kg. VU0357017, also known as CID 25010775, is a subtype-selective M1 muscarinic acetylcholine allosteric agonist. |
|---|---|
| CAS No. | 1135242-13-5 |
| Molecular Formula | C18H28ClN3O3 |
| Molecular Weight | 369.9 g/mol |
| IUPAC Name | ethyl 4-[2-[(2-methylbenzoyl)amino]ethylamino]piperidine-1-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C18H27N3O3.ClH/c1-3-24-18(23)21-12-8-15(9-13-21)19-10-11-20-17(22)16-7-5-4-6-14(16)2;/h4-7,15,19H,3,8-13H2,1-2H3,(H,20,22);1H |
| Standard InChI Key | XKJQVUIXSBOCPP-UHFFFAOYSA-N |
| SMILES | CCOC(=O)N1CCC(CC1)NCCNC(=O)C2=CC=CC=C2C.Cl |
| Canonical SMILES | CCOC(=O)N1CCC(CC1)NCCNC(=O)C2=CC=CC=C2C.Cl |
| Appearance | White to off-white solid powder |
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